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Compound of Interest

Compound Name: PS372424 hydrochloride

Cat. No.: B560410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PS372424 hydrochloride is a potent and specific agonist for the human C-X-C chemokine

receptor 3 (CXCR3), a G protein-coupled receptor (GPCR) that plays a critical role in immune

cell trafficking.[1][2][3] As a three-amino-acid fragment of CXCL10, PS372424 mimics the

action of natural CXCR3 ligands, such as CXCL9, CXCL10, and CXCL11, which are

instrumental in recruiting T cells, NK cells, and other immune cells to sites of inflammation.[4]

This compound has demonstrated significant anti-inflammatory activity by preventing human T-

cell migration, making it a valuable tool for research in autoimmune diseases, inflammatory

disorders, and cancer immunology.[2][4][5] Proper preparation of a stock solution is the first

and a critical step for reliable and reproducible experimental outcomes.

Chemical Properties
A summary of the key chemical properties of PS372424 hydrochloride is provided in the table

below.
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Property Value

CAS Number 1596362-29-6

Molecular Formula C₃₃H₄₅ClN₆O₄

Molecular Weight 625.20 g/mol [1][6]

Purity ≥98.0%

Solubility Data
PS372424 hydrochloride exhibits different solubility profiles in various solvents, which is a

critical consideration for preparing stock solutions for in vitro and in vivo studies.

Solvent Solubility
Concentration
(Molar)

Notes

DMSO ≥ 250 mg/mL[1] ~399.87 mM

Ultrasonic treatment

may be required to

achieve complete

dissolution.[1]

10% DMSO in 40%

PEG300, 5% Tween-

80, and 45% saline

≥ 2.08 mg/mL[1][5] ~3.33 mM

A common vehicle for

in vivo experiments.[1]

[5]

10% DMSO in 90%

(20% SBE-β-CD in

saline)

≥ 2.08 mg/mL[1][5] ~3.33 mM

An alternative vehicle

for in vivo

administration.[1][5]

10% DMSO in 90%

corn oil
≥ 2.08 mg/mL[1][5] ~3.33 mM

Suitable for certain in

vivo applications.[1][5]

Signaling Pathway
PS372424 hydrochloride acts as an agonist at the CXCR3 receptor. Upon binding, it activates

downstream signaling cascades that are crucial for immune cell function. The binding of

PS372424 to CXCR3 can lead to the activation of pathways such as the MAPK/ERK pathway,
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resulting in the phosphorylation of ERK1 and ERK2.[1][2] Furthermore, it can induce cross-

phosphorylation of other chemokine receptors, like CCR5, on CXCR3-positive T cells, a

mechanism that contributes to its anti-inflammatory effects by desensitizing these cells to other

chemoattractants.[2]
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Caption: PS372424 hydrochloride signaling pathway.
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Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution (In Vitro)
This protocol describes the preparation of a 10 mM stock solution of PS372424 hydrochloride
in DMSO, suitable for most in vitro cell-based assays.

Materials:

PS372424 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculation: To prepare a 10 mM stock solution, you will need to dissolve 6.252 mg of

PS372424 hydrochloride (MW: 625.20 g/mol ) in 1 mL of DMSO. Adjust the amounts as

needed for your desired volume.

Weighing: Carefully weigh the required amount of PS372424 hydrochloride powder in a

sterile microcentrifuge tube.

Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

powder.

Mixing: Vortex the tube vigorously for 1-2 minutes to dissolve the compound. If the

compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath

sonicator.[1]

Storage: Once the solution is clear, aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][5]
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Preparation of a 1 mg/mL Working Solution for In Vivo
Studies
This protocol outlines the preparation of a 1 mg/mL working solution using a common vehicle

for in vivo administration.

Materials:

10 mM PS372424 hydrochloride in DMSO (prepared as above)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure:

Vehicle Preparation: In a sterile tube, prepare the vehicle by mixing 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline.

Dilution: To prepare a 1 mg/mL working solution, dilute the 10 mM DMSO stock solution with

the prepared vehicle. For example, to make 1 mL of a 1 mg/mL solution, you would mix 160

µL of the 10 mM DMSO stock solution with 840 µL of the vehicle.

Mixing: Vortex the solution thoroughly to ensure it is homogenous and clear.

Use: The working solution should be prepared fresh on the day of the experiment.

Experimental Workflow
The following diagram illustrates a typical workflow for using the PS372424 hydrochloride
stock solution in a cell-based assay.
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Caption: Experimental workflow for PS372424 hydrochloride.
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Conclusion
PS372424 hydrochloride is a valuable research tool for investigating the role of the CXCR3

signaling pathway in various physiological and pathological processes. Adherence to proper

stock solution preparation and handling protocols is essential for obtaining accurate and

reproducible results. The information and protocols provided in these application notes are

intended to serve as a guide for researchers utilizing this potent CXCR3 agonist in their

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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